Cas no 52865-09-5 ((3aR,5R,7aS)-octahydro-1H-isoindol-5-ol)

• Product Name: (3aR,5R,7aS)-octahydro-1H-isoindol-5-ol
• CAS No: 52865-09-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD30011412
• CID: 4821147
• Update Time: 2025-11-02

(3aR,5R,7aS)-octahydro-1H-isoindol-5-ol Chemical and Physical Properties

Names and Identifiers

• (3AS,5S,7aR)-octahydro-1H-isoindol-5-ol
• (3aR,5R,7aS)-octahydro-1H-isoindol-5-ol

• MDL： MFCD30011412
• Inchi： 1S/C8H15NO/c10-8-2-1-6-4-9-5-7(6)3-8/h6-10H,1-5H2/t6-,7+,8-/m0/s1
• InChI Key： DPOLLBMYIRHSRA-RNJXMRFFSA-N
• SMILES： O[C@H]1CC[C@H]2CNC[C@H]2C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• XLogP3: 0.3
• Topological Polar Surface Area: 32.299

Additional information on (3aR,5R,7aS)-octahydro-1H-isoindol-5-ol

Exploring the Versatile Applications of (3aR,5R,7aS)-octahydro-1H-isoindol-5-ol (CAS No. 52865-09-5)

The compound (3aR,5R,7aS)-octahydro-1H-isoindol-5-ol (CAS No. 52865-09-5) is a fascinating chiral molecule with a unique structural framework. As a derivative of isoindoline, this bicyclic amine-alcohol hybrid has garnered significant attention in pharmaceutical research and fine chemical synthesis. The stereochemistry at the 3a, 5, and 7a positions gives this molecule distinct three-dimensional characteristics that influence its biological activity and synthetic utility.

Recent breakthroughs in asymmetric synthesis have made (3aR,5R,7aS)-octahydro-1H-isoindol-5-ol more accessible to researchers exploring its potential as a chiral building block. The compound's rigid bicyclic structure and multiple stereocenters make it particularly valuable for constructing complex molecular architectures. In drug discovery, this scaffold has shown promise as a core structure for developing central nervous system (CNS) active compounds, with several research groups investigating its potential in addressing neurological disorders.

The pharmaceutical industry has shown growing interest in CAS 52865-09-5 due to its structural similarity to various bioactive natural products. The hydroxyl group at position 5 provides an excellent handle for further chemical modifications, allowing medicinal chemists to create diverse analogs. Current research focuses on optimizing the compound's physicochemical properties while maintaining its favorable pharmacokinetic profile. These efforts align with the broader industry trend toward developing more selective and safer therapeutic agents.

From a synthetic chemistry perspective, (3aR,5R,7aS)-octahydro-1H-isoindol-5-ol serves as a valuable intermediate in organocatalysis and metal-catalyzed transformations. Its constrained geometry often leads to enhanced stereocontrol in various chemical reactions. Recent publications have demonstrated its utility in constructing complex alkaloid frameworks, contributing to the ongoing exploration of natural product synthesis strategies. The compound's versatility makes it particularly relevant in today's research landscape that emphasizes atom economy and green chemistry principles.

The commercial availability of 52865-09-5 has improved significantly in recent years, reflecting its growing importance in chemical research. Suppliers now offer various quantities with different purity grades to meet diverse research needs. Quality control measures typically include HPLC analysis, chiral purity determination, and comprehensive spectroscopic characterization. These developments support the compound's increasing application in both academic and industrial settings, particularly in projects requiring high stereochemical purity.

Environmental considerations have become crucial in chemical research, and (3aR,5R,7aS)-octahydro-1H-isoindol-5-ol aligns well with sustainable chemistry initiatives. Recent studies have explored its biodegradation pathways and environmental fate, providing valuable data for green chemistry assessments. The compound's stability under various conditions makes it suitable for diverse applications while maintaining environmental compatibility—a key consideration in modern chemical development.

Looking ahead, the scientific community anticipates expanding applications for CAS 52865-09-5 in material science and catalysis. Its unique structural features may enable the development of novel functional materials with tailored properties. The compound's potential in creating chiral stationary phases for chromatography and molecular recognition systems represents another promising research direction. These applications capitalize on the molecule's rigid structure and multiple interaction sites.

For researchers working with (3aR,5R,7aS)-octahydro-1H-isoindol-5-ol, proper handling and storage are essential to maintain its chemical integrity. Standard recommendations include storage under inert atmosphere at controlled temperatures, with particular attention to protecting the hydroxyl group from unwanted reactions. These precautions ensure the compound remains suitable for sensitive synthetic applications where high purity is paramount.

The analytical characterization of 52865-09-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography for structural confirmation. These methods provide comprehensive data about the compound's purity and stereochemical configuration, which are critical for research applications. Recent advancements in analytical technology have made these characterizations more accessible, supporting broader utilization of this valuable chiral building block.

In conclusion, (3aR,5R,7aS)-octahydro-1H-isoindol-5-ol (CAS No. 52865-09-5) represents a versatile and increasingly important compound in modern chemical research. Its unique structural features, combined with growing synthetic accessibility, position it as a valuable tool for pharmaceutical development, asymmetric synthesis, and materials science. As research continues to uncover new applications for this chiral scaffold, its role in advancing scientific discovery appears set to expand significantly in the coming years.